4-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine

• Molecular Formula: C13H14ClN3O3
• Molecular Weight: 295.72 g/mol
• IUPAC Name: 4-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C13H14ClN3O3/c1-18-9-6-8(7-10(19-2)12(9)20-3)16-13-15-5-4-11(14)17-13/h4-7H,1-3H3,(H,15,16,17)
• InChI Key: AAAXTHXLEGQOGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC2=NC=CC(=N2)Cl

Description

4-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C13H14ClN3O3 and its molecular weight is 295.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3,4,5-Trimethoxy-phenylamine (10 g, 54.6 mmol) and 2-methylsulfanyl-pyrimidin-4-ol (7.76 g, 54.6 mmol) are mixed and heated to 150° C. for 2 h whereupon the mixture melts. The evolving gas is absorbed in sodium hypochlorite solution. The remaining residue is suspended in acetonitrile (300 ml). POCl3 (10.8 ml, 117 mmol) and 4 N HCl in dioxane (35.2 ml, 140 mmol) are added and the mixture is heated to 90° C. until the reaction is complete. The mixture is extracted with ethyl acetate, washed with sat. sodium bicarbonate and brine. The organic layer is dried with sodium sulfate and evaporated. The residue is crystallized from methanol to give (4-chloro-pyrimidin-2-yl)-(3,4,5-trimethoxy-phenyl)-amine.